5-[(3-Fluorophenyl)methyl]-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-[(3-fluorophenyl)methyl]-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C9H8FN3O/c10-7-3-1-2-6(4-7)5-8-12-13-9(11)14-8/h1-4H,5H2,(H2,11,13)
• InChI Key: POVVTWJLINHXTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CC2=NN=C(O2)N
• Molecular Formula: C9H8FN3O
• Molecular Weight: 193.18 g/mol

Description

“5-[(3-Fluorophenyl)methyl]-1,3,4-oxadiazol-2-amine” is a chemical compound. It belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Scientific Research Applications

Proteomics Research

This compound is utilized in proteomics research due to its biochemical properties. .

Pharmacological Activity

1,3,4-Oxadiazoles, the core structure in this compound, exhibit a broad spectrum of pharmacological activities. .

Agricultural Biology

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Anticancer Research

The synthesis of novel derivatives, including those related to 1,3,4-oxadiazoles, has been explored for anticancer applications. .

Alzheimer’s Disease Research

Compounds containing the 1,3,4-oxadiazole unit have been investigated as inhibitors of glycogen synthase kinase-3, which is implicated in Alzheimer’s disease. .

Antimicrobial Applications

The antimicrobial properties of 1,3,4-oxadiazoles make them valuable in the development of new drugs. .

Bioisosteres in Medicinal Chemistry

1,3,4-Oxadiazoles are considered bioisosteres for carboxylic acids, esters, and carboxamides. .

Chemical Pesticide Development

The structural motif of 1,3,4-oxadiazoles is being used to design novel chemical pesticides. .

Mechanism of Action

Target of action

Oxadiazoles and fluorobenzenes are often used in medicinal chemistry due to their diverse biological activities. They can interact with a wide range of biological targets, including enzymes, receptors, and other proteins. The specific target would depend on the exact structure and properties of the compound .

Mode of action

The mode of action of oxadiazoles and fluorobenzenes can vary greatly depending on their specific structure and the biological target they interact with. They can act as inhibitors, activators, or modulators of their target’s function .

Biochemical pathways

Oxadiazoles and fluorobenzenes can be involved in a variety of biochemical pathways, depending on their specific target. For example, they can be involved in pathways related to cell proliferation, inflammation, or neurotransmission .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of oxadiazoles and fluorobenzenes can vary greatly depending on their specific structure. Factors such as the compound’s size, polarity, and stability can influence its pharmacokinetic properties .

Result of action

The molecular and cellular effects of oxadiazoles and fluorobenzenes can vary greatly depending on their specific target and mode of action. They can lead to changes in cell function, gene expression, or signal transduction .

Action environment

The action, efficacy, and stability of oxadiazoles and fluorobenzenes can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules .